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Compound of Interest

Compound Name: silver;hydrate
CAS No.: 61003-60-9
Cat. No.: B14613039
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core properties of silver citrate
hydrate, a compound of significant interest in the pharmaceutical and medical fields. It details
its chemical and physical characteristics, synthesis methodologies, and antimicrobial
mechanisms, presenting quantitative data and experimental protocols for scientific and
research applications.

Chemical and Physical Properties

Silver citrate hydrate is a silver salt of citric acid, recognized for its potent antimicrobial
properties.[1] It typically presents as a white to off-white or light grey crystalline powder.[2][3]
The compound is sensitive to light, which can cause it to darken.[4]

Quantitative Data Summary
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A summary of the key quantitative properties of silver citrate hydrate is presented in Table 1.
This data is essential for experimental design, formulation development, and quality control.

Property Value References

Chemical Formula Ag3CeHs07-xH20 [1112]

CAS Number 206986-90-5 [2]

Molecular Weight 512.7 g/mol (anhydrous basis) [2][5]
White to off-white/light grey

Appearance [2][3][5]
powder

Melting Point 170 °C (decomposes) [2][3][5]

o 1 part in 3500 parts water
Solubility in Water [31[6]1[7]
(~0.285 g/L or 285 ppm of Ag*)

Solubility increases
significantly in citric acid
S ] solutions. A maximum Ag(l)
Solubility in Citric Acid ) i [6]
concentration of 23-25 g/L is
achievable in 24 mol/L citric

acid.

Silver (Ag) Content >55-65% [2]

Room temperature, in a dry,
Storage cool, well-ventilated place, [1]8]

protected from light.

Synthesis and Manufacturing

Silver citrate hydrate is typically synthesized via precipitation from an aqueous solution. Several
routes have been established, primarily involving the reaction of a silver salt (commonly silver
nitrate) with a citrate source.

Synthesis Workflow
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The general workflow for the synthesis of silver citrate hydrate involves the controlled

precipitation of the compound from aqueous solutions of its precursors, followed by separation

and drying.
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Caption: General experimental workflow for the synthesis of silver citrate hydrate.

Experimental Protocols

Detailed methodologies for common synthesis routes are provided below. Stoichiometric

amounts of analytical grade chemicals are typically dissolved in deionized or reverse osmosis

water.[6]

2.2.1 Sodium Citrate Route This is a direct precipitation method involving the reaction between

silver nitrate and sodium citrate.[6][7]

e Protocol:

o Prepare separate aqueous solutions of silver nitrate (AgNOs) and sodium citrate

(NasCeHs07) using stoichiometric amounts.

o Mix the two solutions in a beaker under constant magnetic stirring.

o Continue stirring for approximately 30 minutes to allow for the formation of a white

precipitate of silver citrate.[6]
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o Separate the precipitate from the solution via filtration.

o Rinse the collected precipitate with water to remove any unreacted precursors or
byproducts.

o Dry the final product.

2.2.2 Sodium Hydroxide (NaOH) Route In this method, sodium hydroxide is used to adjust the
pH and facilitate the precipitation of silver citrate from a solution containing silver nitrate and
citric acid.[7]

e Protocol:
o Prepare an aqueous solution containing silver nitrate and citric acid.

o Slowly add a sodium hydroxide solution to the mixture to adjust the pH, inducing the
precipitation of silver citrate.

o Follow steps 3-6 from the Sodium Citrate Route for stirring, separation, rinsing, and drying.

2.2.3 Ammonium Hydroxide (NH2sOH) Route This route uses ammonium hydroxide to create
favorable conditions for the precipitation of silver citrate.[7]

e Protocol:
o Prepare an aqueous solution containing silver nitrate and citric acid.

o Introduce an ammonium hydroxide solution to the mixture to facilitate the precipitation of
silver citrate.

o Follow steps 3-6 from the Sodium Citrate Route for stirring, separation, rinsing, and drying.

Synthesis Yield

The synthesis of silver citrate via these precipitation routes is highly efficient, with reported
yields typically exceeding 98%.[9] Discrepancies from a 100% yield are generally attributed to
experimental error during product recovery.[9]
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Antimicrobial Mechanism of Action

The potent antimicrobial activity of silver citrate hydrate is a key attribute for its use in drug
development and medical applications. This activity is attributed to the synergistic actions of
both the silver ions (Ag*) and the citrate ions (CeHs07%7).[6]

The primary mechanism involves the release of silver ions, which are known to be highly
effective against a broad spectrum of gram-positive and gram-negative bacteria, yeasts, and
molds.[3][10] The citrate ion may also contribute to the overall antimicrobial effect and act as an
antioxidant.[6][7]
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Caption: Proposed antimicrobial mechanism of action for silver citrate hydrate.

The mechanisms by which silver ions exert their antimicrobial effects include:
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Cell Wall and Membrane Damage: Silver ions can adhere to and disrupt the bacterial cell
wall and cytoplasmic membrane, leading to increased permeability and cell lysis.[10][11]

Inhibition of Cellular Respiration: They can interfere with respiratory enzymes, disrupting the
electron transport chain and leading to the production of reactive oxygen species (ROS),
which cause oxidative stress.[10]

Interaction with Biomolecules: Once inside the cell, silver ions can bind to essential
biomolecules like DNA and RNA, causing them to condense and inhibiting cell replication.
[12]

Protein and Enzyme Inactivation: Ag* ions have a high affinity for thiol (sulfhydryl) groups in
proteins and enzymes, leading to their denaturation and inactivation.[11]

The citrate component may enhance these effects, and some studies suggest it possesses its
own antimicrobial and antioxidant properties.[6]

Characterization Protocols

To confirm the identity, purity, and morphology of synthesized silver citrate hydrate, several
analytical methods are employed.

X-Ray Diffraction (XRD): Used to analyze the crystalline structure of the synthesized powder
and confirm the formation of the correct silver citrate phase.[6]

Differential Scanning Calorimetry (DSC): Employed to study the thermal properties of the
compound, such as its decomposition temperature.[6]

Scanning Electron Microscopy (SEM): Provides information on the surface morphology and
particle shape of the silver citrate powder.[6]

Volumetric Titration: Argentometric titration can be used to determine the total silver content
in the final product, ensuring it meets purity specifications.[6]

Applications in Research and Drug Development

Silver citrate hydrate is a versatile compound with numerous applications in the medical and
pharmaceutical sectors.
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o Antimicrobial Agent: It is used as an active ingredient in wound dressings, topical antiseptic
formulations, and medical device coatings to prevent and treat infections.[2][13]

e Preservative: Due to its broad-spectrum antimicrobial activity, it serves as a preservative in
cosmetics, deodorants, and other personal care products.[3][13]

e Controlled Release Systems: Its low solubility in water is advantageous for developing
formulations that provide a sustained release of silver ions for long-lasting antimicrobial
action.[7]

o Research Reagent: In laboratory settings, it is used in the synthesis of other silver
compounds and as a precursor for silver nanopatrticles.[1][2] It is also explored for its
potential as an enhancer for antioxidant and anticancer agents.[5]

Stability and Storage
Proper storage is crucial to maintain the integrity of silver citrate hydrate.

e Storage Conditions: The compound should be stored at room temperature in a tightly closed
container, placed in a cool, dry, and well-ventilated area.[3][8]

 Light Sensitivity: It is sensitive to light and should be stored in opaque containers to prevent
degradation.[1][4]

» Incompatibilities: It should be kept away from strong oxidizing agents.[3]

o Stability in Solution: While silver citrate has low water solubility, it can be dissolved in citric
acid solutions to form stable silver citrate complexes.[6] However, solutions containing more
than approximately 13 g/L of Ag* may experience crystallization over time.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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